Cas no 700858-32-8 (2-bromo-4-cyano-6-methoxyphenyl benzoate)
700858-32-8 structure
Product Name:2-bromo-4-cyano-6-methoxyphenyl benzoate
CAS No:700858-32-8
MF:C15H10BrNO3
MW:332.1488032341
MDL:MFCD02256537
CID:3057942
PubChem ID:977016
Update Time:2025-04-21
2-bromo-4-cyano-6-methoxyphenyl benzoate Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-4-cyano-6-methoxyphenyl benzoate
- 700858-32-8
- (2-bromo-4-cyano-6-methoxyphenyl) benzoate
- 2-bromo-4-cyano-6-methoxyphenylbenzoate
- CS-0347635
- AKOS000305269
- SR-01000272493
- STK348835
- SR-01000272493-1
- EN300-227987
-
- MDL: MFCD02256537
- Inchi: 1S/C15H10BrNO3/c1-19-13-8-10(9-17)7-12(16)14(13)20-15(18)11-5-3-2-4-6-11/h2-8H,1H3
- InChI Key: HVBUPASLLLEHCX-UHFFFAOYSA-N
- SMILES: BrC1=CC(C#N)=CC(=C1OC(C1C=CC=CC=1)=O)OC
Computed Properties
- Exact Mass: 330.98441Da
- Monoisotopic Mass: 330.98441Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 386
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 59.3Ų
2-bromo-4-cyano-6-methoxyphenyl benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-227987-0.05g |
2-bromo-4-cyano-6-methoxyphenyl benzoate |
700858-32-8 | 95% | 0.05g |
$612.0 | 2024-06-20 | |
| Enamine | EN300-227987-0.1g |
2-bromo-4-cyano-6-methoxyphenyl benzoate |
700858-32-8 | 95% | 0.1g |
$640.0 | 2024-06-20 | |
| Enamine | EN300-227987-0.25g |
2-bromo-4-cyano-6-methoxyphenyl benzoate |
700858-32-8 | 95% | 0.25g |
$670.0 | 2024-06-20 | |
| Enamine | EN300-227987-0.5g |
2-bromo-4-cyano-6-methoxyphenyl benzoate |
700858-32-8 | 95% | 0.5g |
$699.0 | 2024-06-20 | |
| Enamine | EN300-227987-1.0g |
2-bromo-4-cyano-6-methoxyphenyl benzoate |
700858-32-8 | 95% | 1.0g |
$728.0 | 2024-06-20 | |
| Enamine | EN300-227987-2.5g |
2-bromo-4-cyano-6-methoxyphenyl benzoate |
700858-32-8 | 95% | 2.5g |
$1428.0 | 2024-06-20 | |
| Enamine | EN300-227987-5.0g |
2-bromo-4-cyano-6-methoxyphenyl benzoate |
700858-32-8 | 95% | 5.0g |
$2110.0 | 2024-06-20 | |
| Enamine | EN300-227987-10.0g |
2-bromo-4-cyano-6-methoxyphenyl benzoate |
700858-32-8 | 95% | 10.0g |
$3131.0 | 2024-06-20 | |
| Enamine | EN300-227987-1g |
2-bromo-4-cyano-6-methoxyphenyl benzoate |
700858-32-8 | 1g |
$728.0 | 2023-09-15 | ||
| Enamine | EN300-227987-5g |
2-bromo-4-cyano-6-methoxyphenyl benzoate |
700858-32-8 | 5g |
$2110.0 | 2023-09-15 |
2-bromo-4-cyano-6-methoxyphenyl benzoate Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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